Cas no 2172561-73-6 (azetidin-3-yl propanoate hydrochloride)

• Product Name: azetidin-3-yl propanoate hydrochloride
• CAS No: 2172561-73-6
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 5164507
• PubChem ID: 132398744
• Update Time: 2025-06-13

azetidin-3-yl propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• azetidin-3-yl propanoate hydrochloride
• Azetidin-3-yl propionate hydrochloride
• azetidin-3-yl propanoate;hydrochloride

• Inchi： 1S/C6H11NO2.ClH/c1-2-6(8)9-5-3-7-4-5;/h5,7H,2-4H2,1H3;1H
• InChI Key： HDNBCDRFZLSEHL-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC)=O)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Topological Polar Surface Area: 38.3

Additional information on azetidin-3-yl propanoate hydrochloride

Chemical Profile of Azetidin-3-yl propanoate hydrochloride (CAS No. 2172561-73-6)

Azetidin-3-yl propanoate hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2172561-73-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of azetidine derivatives, which are heterocyclic compounds featuring a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a propanoate moiety and its salt form (hydrochloride) further modifies its chemical properties, making it a subject of interest for various applications in medicinal chemistry.

The structural framework of azetidin-3-yl propanoate hydrochloride contributes to its unique reactivity and potential biological activity. The azetidine ring is known for its stability and flexibility, which allows it to interact with biological targets in diverse ways. The ester group introduced by the propanoate moiety can participate in hydrogen bonding and other non-covalent interactions, enhancing its solubility and bioavailability. Additionally, the hydrochloride salt form improves the compound's solubility in water, making it more suitable for formulation into pharmaceutical products.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as pharmacophores in drug discovery. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific modifications present in azetidin-3-yl propanoate hydrochloride may confer unique properties that make it a valuable candidate for further investigation.

One of the most compelling aspects of azetidin-3-yl propanoate hydrochloride is its potential as a scaffold for developing novel drugs. Researchers have been exploring its ability to modulate biological pathways by targeting specific enzymes or receptors. For instance, studies have suggested that azetidine derivatives can interact with metalloproteinases, which are enzymes involved in various physiological processes, including tissue degradation and cell signaling. By inhibiting or activating these enzymes, azetidin-3-yl propanoate hydrochloride could potentially be used to develop treatments for conditions such as osteoporosis or cancer.

Moreover, the compound's structural features make it amenable to further chemical modification, allowing scientists to fine-tune its properties for specific applications. For example, attaching additional functional groups or exploring different salt forms could enhance its pharmacokinetic profile or improve its binding affinity to biological targets. This flexibility underscores the importance of azetidin-3-yl propanoate hydrochloride as a building block in medicinal chemistry.

Recent advancements in computational chemistry have also facilitated the study of azetidin-3-yl propanoate hydrochloride. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. These simulations can guide experimental design and help identify optimal conditions for drug development. Additionally, high-throughput screening methods have enabled researchers to rapidly test the biological activity of numerous derivatives, accelerating the discovery process.

The synthesis of azetidin-3-yl propanoate hydrochloride presents both challenges and opportunities for chemists. While the basic azetidine core can be synthesized through well-established methods, introducing the propanoate group and converting it into the hydrochloride salt requires careful optimization. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, which is essential for pharmaceutical applications.

In conclusion, azetidin-3-yl propanoate hydrochloride (CAS No. 2172561-73-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for azetidine derivatives, compounds like azetidin-3-yl propanoate hydrochloride are likely to play an increasingly important role in drug discovery and development.